Cas no 6311-50-8 (2-bromo-1,3-diiodo-5-nitrobenzene)

• Product Name: 2-bromo-1,3-diiodo-5-nitrobenzene
• CAS No: 6311-50-8
• MF: C₆H₂BrI₂NO₂
• MW: 453.798525333405
• CID: 1645654
• PubChem ID: 238700
• Update Time: 2025-04-21

2-bromo-1,3-diiodo-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,3-diiodo-5-nitrobenzene
• ACMC-20m22r
• 2-bromo-1,3-dichloro-5-nitro-benzene
• 2-bromo-1,3-diiodo-5-nitro-benzene
• 2-Brom-1,3-dichlor-5-nitro-benzol
• 4-bromo-3,5-dichloro-nitrobenzene
• 2-Brom-1,3-dijod-5-nitro-benzol
• CTK3G7956
• 4-bromo-3,5-dichloronitrobenzene
• 3.5-Dichlor-4-brom-1-nitro-benzol
• 4-Bromo-3,5-diiodonitrobenzene
• Benzene, 2-bromo-1,3-dichloro-5-nitro-
• 1-bromo-2,6-dichloro-4-nitrobenzene
• SureCN5500088
• ACMC-20m22r; 2-bromo-1,3-dichloro-5-nitro-benzene; 2-bromo-1,3-diiodo-5-nitro-benzene; 2-Brom-1,3-dichlor-5-nitro-benzol; 4-bromo-3,5-dichloro-nitrobenzene; 2-Brom-1,3-dijod-5-nitro-benzol; CTK3G7956; 4-bromo-3,5-dichloronitrobenzene; 3.5-Dichlor-4-brom-1-nitro-benzol; 4-Bromo-3,5-diiodonitrobenzene; Benzene, 2-bromo-1,3-dichloro-5-nitro-; 1-bromo-2,6-dichloro-4-nitrobenzene; SureCN5500088;
• DTXSID60979066
• AKOS024434222
• 6311-50-8
• NSC-43216
• NSC43216
• C6H2BrI2NO2

• Inchi： 1S/C6H2BrI2NO2/c7-6-4(8)1-3(10(11)12)2-5(6)9/h1-2H
• InChI Key： TUNTVWMBCNWDQA-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)[N+](=O)[O-])I)Br

Computed Properties

• Exact Mass: 452.73486
• Monoisotopic Mass: 452.73584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14